Cas no 51555-08-9 (Benzene,1-methoxy-4-[1-(4-pentylphenyl)ethenyl]-)

• Product Name: Benzene,1-methoxy-4-[1-(4-pentylphenyl)ethenyl]-
• CAS No: 51555-08-9
• MF: C₂₀H₂₄O
• MW: 280.403965950012
• CID: 370802
• PubChem ID: 103903
• Update Time: 2025-04-19

Benzene,1-methoxy-4-[1-(4-pentylphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-4-[1-(4-pentylphenyl)ethenyl]-
• 1-methoxy-4-[1-(4-pentylphenyl)ethenyl]benzene
• p-[1-(p-pentylphenyl)vinyl]anisole
• p-(1-(p-Pentylphenyl)vinyl)anisole
• EINECS 257-280-4
• NS00032302
• DTXSID10199515
• 51555-08-9

• Inchi： 1S/C20H24O/c1-4-5-6-7-17-8-10-18(11-9-17)16(2)19-12-14-20(21-3)15-13-19/h8-15H,2,4-7H2,1,3H3
• InChI Key： DFONJTXPBZHBAE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(=C)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 280.18282
• Monoisotopic Mass: 280.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23